4-Methoxynaphthalene-1-sulfonyl chloride
Overview
Description
4-Methoxynaphthalene-1-sulfonyl chloride is a chemical compound with the molecular formula C11H9ClO3S and a molecular weight of 256.7 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 4-Methoxynaphthalene-1-sulfonyl chloride is represented by the formula C11H9ClO3S . The structure includes a methoxy group (-OCH3) and a sulfonyl chloride group (-SO2Cl) attached to a naphthalene ring .Scientific Research Applications
Proteomics Research
4-Methoxynaphthalene-1-sulfonyl chloride: is utilized in proteomics research as a biochemical tool. Its reactivity allows for the modification of proteins, which can be crucial for understanding protein interactions and functions within biological systems .
Organic Synthesis
This compound serves as a versatile intermediate in organic synthesis. It’s particularly useful in the functionalization of sulfones, a process that is fundamental for creating complex organic molecules, including pharmaceuticals and materials with specific properties .
Medicinal Chemistry
In medicinal chemistry, 4-Methoxynaphthalene-1-sulfonyl chloride is employed to synthesize sulfone derivatives that are present in target molecules. These molecules are significant due to their potential therapeutic applications .
Materials Science
The compound’s derivatives are important in materials science for the development of new materials with desired characteristics, such as increased durability or enhanced electrical conductivity .
Catalysis
It plays a role in catalytic processes, particularly in metal- and photocatalytic approaches for C–S bond functionalization. This is crucial for the development of new catalytic methods that are more efficient and environmentally friendly .
Synthetic Methodology Development
Researchers use 4-Methoxynaphthalene-1-sulfonyl chloride to develop novel synthetic methodologies. These methodologies are essential for the creation of C–C bonds, which are the backbone of organic compounds .
Pharmaceutical Research
As a high-quality intermediate, it’s used in pharmaceutical research and development. It provides a reliable reference material that meets strict industry standards, aiding in the advancement of drug discovery and development .
Biochemical Research
The compound is also a key player in biochemical research, where it’s used to produce ligands for targets, proteins, and other biochemicals. Its high standards of quality, precision, and consistency make it a trusted choice in the global R&D industry .
properties
IUPAC Name |
4-methoxynaphthalene-1-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClO3S/c1-15-10-6-7-11(16(12,13)14)9-5-3-2-4-8(9)10/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEUOWSIJWYQOJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60588298 |
Source
|
| Record name | 4-Methoxynaphthalene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60588298 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxynaphthalene-1-sulfonyl chloride | |
CAS RN |
56875-55-9 |
Source
|
| Record name | 4-Methoxynaphthalene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60588298 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methoxynaphthalene-1-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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